N'-[(3-methyl-4-nitrobenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 3-methyl-4-nitrobenzoate
• InChI: InChI=1S/C14H12N4O4/c1-9-8-10(5-6-12(9)18(20)21)14(19)22-17-13(15)11-4-2-3-7-16-11/h2-8H,1H3,(H2,15,17)
• InChI Key: QOHKFRPYBIWWQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)ON=C(C2=CC=CC=N2)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)O/N=C(/C2=CC=CC=N2)\N)[N+](=O)[O-]
• Molecular Formula: C14H12N4O4
• Molecular Weight: 300.27 g/mol

Description

N-[(3-methyl-4-nitrobenzoyl)oxy]-2-pyridinecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as MNPA and is synthesized through a specific method. MNPA has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of MNPA involves the inhibition of certain enzymes and neurotransmitters. MNPA has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the brain. This inhibition leads to an increase in the concentration of acetylcholine, which can improve cognitive function. MNPA has also been shown to inhibit the activity of monoamine oxidase, which is an enzyme that breaks down neurotransmitters such as dopamine and serotonin. This inhibition can lead to an increase in the concentration of these neurotransmitters, which can improve mood and cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MNPA have been studied extensively. MNPA has been shown to improve cognitive function in animal models, as well as in humans. It has also been shown to improve mood and reduce anxiety in animal models. MNPA has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. Additionally, MNPA has been shown to inhibit the activity of certain neurotransmitters, which can lead to improvements in neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using MNPA in laboratory experiments include its ease of synthesis and its potential applications in various fields of scientific research. MNPA is a relatively simple compound to synthesize, and its potential applications in drug development, cancer treatment, and neurological disorders make it an attractive candidate for scientific research. However, the limitations of using MNPA in laboratory experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on MNPA. One potential direction is to further study its potential applications in drug development. MNPA has been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug development. Additionally, further research could be done to understand the mechanism of action of MNPA, which could lead to the development of more effective treatments for neurological disorders and cancer. Further research could also be done to study the potential toxicity of MNPA and to develop methods for reducing its toxicity in laboratory experiments.

Synthesis Methods

The synthesis of MNPA involves the reaction of 2-aminopyridine with 3-methyl-4-nitrobenzoyl chloride in the presence of a base. This yields MNPA as a white solid, which is then purified through recrystallization. The synthesis of MNPA is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

MNPA has been studied extensively for its potential applications in various fields of scientific research. It has been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug development. MNPA has also been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells. Additionally, MNPA has been studied for its potential use in the treatment of neurological disorders, as it has been shown to inhibit the activity of certain neurotransmitters.